Cas no 1314741-28-0 (2-4-(benzyloxy)-2-hydroxyphenyl-2-methylpropanenitrile)

• Product Name: 2-4-(benzyloxy)-2-hydroxyphenyl-2-methylpropanenitrile
• CAS No: 1314741-28-0
• MF: C₁₇H₁₇NO₂
• MW: 267.322384595871
• CID: 6348274
• PubChem ID: 165619573
• Update Time: 2025-10-18

2-4-(benzyloxy)-2-hydroxyphenyl-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-4-(benzyloxy)-2-hydroxyphenyl-2-methylpropanenitrile
• 2-[4-(benzyloxy)-2-hydroxyphenyl]-2-methylpropanenitrile
• EN300-1862453
• 1314741-28-0

• Inchi： 1S/C17H17NO2/c1-17(2,12-18)15-9-8-14(10-16(15)19)20-11-13-6-4-3-5-7-13/h3-10,19H,11H2,1-2H3
• InChI Key： UNRMUYKUSZUCGA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=C(C=1)O)C(C#N)(C)C

Computed Properties

• Exact Mass: 267.125928785g/mol
• Monoisotopic Mass: 267.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 53.2Ų

Additional information on 2-4-(benzyloxy)-2-hydroxyphenyl-2-methylpropanenitrile

2-4-(Benzyloxy)-2-hydroxyphenyl-2-methylpropanenitrile

2-4-(Benzyloxy)-2-hydroxyphenyl-2-methylpropanenitrile is a complex organic compound with the CAS number 1314741-28-0. This compound is characterized by its unique chemical structure, which includes a benzyloxy group attached to a hydroxyphenyl ring, further substituted with a methyl group and a nitrile functional group. The compound's structure makes it highly versatile, with potential applications in various fields such as pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of 2-4-(benzyloxy)-2-hydroxyphenyl-2-methylpropanenitrile involves a series of carefully designed organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yield and purity. Recent studies have focused on the use of catalytic asymmetric synthesis to construct the chiral centers present in the molecule. These advancements have significantly improved the efficiency of the synthesis pathway, making it more suitable for large-scale production.

The compound exhibits interesting physical and chemical properties due to its functional groups. The nitrile group imparts high polarity and reactivity, while the hydroxyl group introduces hydrogen bonding capabilities. The benzyloxy group adds aromatic stability and enhances solubility in organic solvents. These properties make the compound a valuable intermediate in the synthesis of more complex molecules, including bioactive compounds and advanced polymers.

Recent research has highlighted the potential of 2-4-(benzyloxy)-2-hydroxyphenyl-2-methylpropanenitrile in drug discovery. Its structural features allow for interactions with various biological targets, such as enzymes and receptors. Studies have shown that derivatives of this compound exhibit promising activity against certain diseases, including cancer and inflammatory conditions. For instance, one study demonstrated that a derivative of this compound could inhibit the growth of cancer cells by targeting specific signaling pathways.

In addition to its pharmaceutical applications, 2-4-(benzyloxy)-2-hydroxyphenyl-2-methylpropanenitrile has also been explored for its role in agrochemicals. Its ability to interact with plant enzymes makes it a potential candidate for developing eco-friendly pesticides and herbicides. Recent experiments have shown that certain derivatives of this compound can enhance plant resistance to environmental stressors without harmful side effects on non-target organisms.

The compound's versatility is further evident in its application in materials science. Researchers have investigated its use as a precursor for synthesizing advanced polymers with tailored properties. For example, one study demonstrated that incorporating this compound into polymer networks could significantly improve their mechanical strength and thermal stability.

From an environmental perspective, 2-4-(benzyloxy)-2-hydroxyphenyl-2-methylpropanenitrile has been studied for its biodegradability and eco-friendly synthesis pathways. Recent advancements in green chemistry have enabled the development of sustainable methods for producing this compound, reducing its environmental footprint.

In conclusion, 2-4-(benzyloxy)-2-hydroxyphenyl-2-methylpropanenitrile (CAS No: 1314741-28-0) is a multifaceted organic compound with immense potential across various industries. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a key player in modern chemistry and material science.